Cas no 1807076-73-8 (6-Bromo-2-difluoromethoxy-3-(trifluoromethyl)aniline)

• Product Name: 6-Bromo-2-difluoromethoxy-3-(trifluoromethyl)aniline
• CAS No: 1807076-73-8
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4973884
• Update Time: 2025-06-27

6-Bromo-2-difluoromethoxy-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-difluoromethoxy-3-(trifluoromethyl)aniline
• 6-bromo-2-(difluoromethoxy)-3-(trifluoromethyl)aniline

• Inchi： 1S/C8H5BrF5NO/c9-4-2-1-3(8(12,13)14)6(5(4)15)16-7(10)11/h1-2,7H,15H2
• InChI Key： ZAKLZIUCVNQUOF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C=1N)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2

Additional information on 6-Bromo-2-difluoromethoxy-3-(trifluoromethyl)aniline

6-Bromo-2-difluoromethoxy-3-(trifluoromethyl)aniline: A Comprehensive Overview

6-Bromo-2-difluoromethoxy-3-(trifluoromethyl)aniline, also known by its CAS number 1807076-73-8, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 6-position, a difluoromethoxy group at the 2-position, and a trifluoromethyl group at the 3-position of an aniline backbone. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block in the synthesis of advanced materials and bioactive compounds.

The synthesis of 6-Bromo-2-difluoromethoxy-3-(trifluoromethyl)aniline typically involves multi-step reactions, including nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of physical properties, 6-Bromo-2-difluoromethoxy-3-(trifluoromethyl)aniline exhibits a high melting point due to its strong intermolecular hydrogen bonding and aromaticity. The presence of fluorine atoms in the difluoromethoxy and trifluoromethyl groups enhances the compound's stability under thermal and oxidative conditions. This makes it particularly suitable for applications in high-performance polymers and electronic materials.

Recent studies have highlighted the potential of 6-Bromo-2-difluoromethoxy-3-(trifluoromethyl)aniline as a precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties. Researchers have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for drug development targeting various diseases.

The application of 6-Bromo-2-difluoromethoxy-3-(trifluoromethyl)aniline extends beyond pharmaceuticals into materials science. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent research has shown that incorporating this compound into OLED structures can significantly improve device efficiency and longevity by enhancing charge transport properties.

In conclusion, 6-Bromo-2-difluoromethoxy-3-(trifluoromethyl)aniline is a versatile compound with a wide range of applications across multiple disciplines. Its synthesis has been optimized through cutting-edge catalytic methods, while its physical and chemical properties make it invaluable for both pharmaceutical and materials science applications. As research continues to uncover new potential uses for this compound, its role in advancing technology and medicine is expected to grow significantly.